Cas no 1781791-88-5 (methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate)

• Product Name: methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate
• CAS No: 1781791-88-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6153252
• PubChem ID: 84048423
• Update Time: 2025-07-23

methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine-6-carboxylate
• 1781791-88-5
• methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate
• EN300-6746934

• Inchi： 1S/C9H12N2O2/c1-13-9(12)8-3-2-7-6-10-4-5-11(7)8/h2-3,10H,4-6H2,1H3
• InChI Key： YWSWRRPZBDVOKY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C2CNCCN21)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate

Methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate (CAS No. 1781791-88-5): A Comprehensive Overview

Methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate, identified by its CAS number 1781791-88-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the pyrrolopyrazine class, a family of molecules known for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate consists of a fused ring system comprising a pyrrole ring and a pyrazine ring, connected through an a-pyrazinyl linkage. This arrangement imparts distinct electronic and steric characteristics to the molecule, making it a versatile scaffold for drug discovery. The presence of a carboxylate group at the 6-position and a methyl ester substituent further enhances its reactivity and functionalization potential.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrolopyrazines due to their ability to interact with various biological targets. Studies have demonstrated that these compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making them promising candidates for the development of anti-inflammatory drugs. Additionally, their structural similarity to natural products has led to investigations into their potential as antimicrobial agents.

One of the most compelling aspects of methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate is its potential in modulating central nervous system (CNS) functions. Research has shown that derivatives of this compound can interact with neurotransmitter receptors such as serotonin and dopamine receptors, suggesting their utility in treating neurological disorders. The precise stereochemistry and electronic distribution within the molecule contribute to its selectivity and efficacy in these interactions.

The synthesis of methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate presents both challenges and opportunities for chemists. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to these complex structures, facilitating further exploration of their pharmacological potential.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate. Molecular modeling studies have provided insights into its binding modes with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental efforts by predicting structural changes and optimizing drug-like properties.

The therapeutic potential of this compound is further highlighted by its ability to undergo bioconjugation reactions. By linking it to other bioactive molecules or polymers, researchers can develop novel drug delivery systems that enhance targeting and bioavailability. Such conjugates are particularly valuable in oncology applications where precise delivery to tumor cells is critical for therapeutic success.

In conclusion, methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate (CAS No. 1781791-88-5) represents a promising pharmacological scaffold with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research into anti-inflammatory agents، CNS drugs，and antimicrobial therapies. As synthetic and computational techniques continue to evolve，the full potential of this compound is expected to be realized，leading to innovative therapeutic solutions.